![molecular formula C6H10ClF2NO2 B6180431 4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid hydrochloride CAS No. 2613382-55-9](/img/no-structure.png)
4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid hydrochloride” is a chemical compound with the CAS Number: 2613382-55-9 . It has a molecular weight of 201.6 . The compound is typically stored at 4 degrees Celsius and is usually in the form of a powder .
Molecular Structure Analysis
The IUPAC name for this compound is “this compound” and its InChI Code is "1S/C6H9F2NO2.ClH/c1-5(4(10)11)2-9-3-6(5,7)8;/h9H,2-3H2,1H3,(H,10,11);1H" . This provides a standardized way to represent the compound’s structure using text.Safety and Hazards
The compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid hydrochloride involves the reaction of 3-methylpyrrolidine-3-carboxylic acid with hydrochloric acid and 1,1-difluoroethane.", "Starting Materials": [ "3-methylpyrrolidine-3-carboxylic acid", "Hydrochloric acid", "1,1-difluoroethane" ], "Reaction": [ "To a solution of 3-methylpyrrolidine-3-carboxylic acid in 1,1-difluoroethane, hydrochloric acid is added dropwise with stirring.", "The reaction mixture is heated to reflux for several hours.", "The resulting solid is filtered and washed with cold 1,1-difluoroethane.", "The product is dried under vacuum to yield 4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid hydrochloride." ] } | |
2613382-55-9 | |
Molecular Formula |
C6H10ClF2NO2 |
Molecular Weight |
201.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.